1-Chloro-4-propoxybutane
Overview
Description
1-Chloro-4-propoxybutane is a chemical compound with the molecular formula C7H15ClO and a molecular weight of 150.65 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of seven carbon atoms, fifteen hydrogen atoms, one chlorine atom, and one oxygen atom . The specific arrangement of these atoms forms the unique structure of this compound.Physical And Chemical Properties Analysis
This compound has a boiling point of 62 °C (under a pressure of 10 Torr) and a density of 0.9355 g/cm3 at 24 °C .Scientific Research Applications
Ring-Opening Reactions in Organic Synthesis : The ring-opening of epoxybutane compounds, closely related to 1-Chloro-4-propoxybutane, with aluminum chloride in different solvents shows varied stereo and regioselectivities, indicating potential applications in stereocontrolled organic synthesis (Inoue, Sugita, Kiso, & Ichikawa, 1976).
Electrochemical Reduction Studies : Electrochemical reduction of dihalobutanes, including compounds similar to this compound, at carbon cathodes leads to a variety of products, suggesting applications in electrochemical synthesis and analysis (Pritts & Peters, 1995).
Synthesis of Chloroepoxides : The synthesis of various chloroepoxides, including 1-Chloro-2,3-epoxybutane, demonstrates the utility of this compound in producing epoxy compounds with potential applications in polymer science (Tanimoto & Yasuda, 1971).
Stereochemistry in Bacterial Metabolism : The study of enantiomeric compositions of epoxyalkanes produced by bacteria, including 1-Chloro-2,3-epoxypropane, highlights the relevance of this compound in microbial and enzymatic processes (Weijers, van Ginkel, & de Bont, 1988).
Investigations in Physical Chemistry : The study of vibration spectra and rotational isomerism of chain molecules, including 1-chloro- and 1-bromobutanes, provides insights into the physical and chemical properties of this compound, which can be important for understanding its behavior in various applications (Ogawa et al., 1978).
Applications in Bioremediation : Although not directly related to this compound, advances in the bioremediation of 1,4-dioxane-contaminated waters indicate potential applications of similar compounds in environmental remediation and pollution control (Zhang, Gedalanga, & Mahendra, 2017).
Genotoxicity Studies : Quantification of genotoxic impurities in pharmaceutical compounds, such as 4-Chloro-1-Hydroxy Butane Sulfonic Acid Sodium Salt, demonstrates the importance of understanding and controlling impurities in compounds related to this compound (Narayana, Chandrasekhar, & Rao, 2012).
Safety and Hazards
Properties
IUPAC Name |
1-chloro-4-propoxybutane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15ClO/c1-2-6-9-7-4-3-5-8/h2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OALUYQSETGYGTL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOCCCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20542593 | |
Record name | 1-Chloro-4-propoxybutane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20542593 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14860-82-3 | |
Record name | 1-Chloro-4-propoxybutane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20542593 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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